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Compound of Interest

Compound Name: Sco-peg3-nhs

Cat. No.: B12375785

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sco-peg3-nhs is a chemical modification reagent used for the covalent labeling of proteins and

other biomolecules. This reagent combines a cyclooctyne (SCO) moiety with a short

polyethylene glycol (PEG) spacer and an N-hydroxysuccinimide (NHS) ester. The NHS ester

facilitates the covalent attachment to primary amines on the protein surface, a process known

as PEGylation. This modification can enhance the therapeutic properties of proteins by

improving their stability, solubility, and pharmacokinetic profiles.[1][2][3] PEGylation can also

reduce the immunogenicity of therapeutic proteins.[2][3]

The SCO group is a reactive handle for "click chemistry," a type of bioorthogonal reaction. This

allows for the subsequent, highly specific attachment of other molecules, such as fluorescent

dyes, imaging agents, or drug molecules, that have a corresponding azide group.

This document provides detailed protocols for the use of Sco-peg3-nhs in protein labeling,

including reaction conditions, purification methods, and troubleshooting.
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Chemical Properties and Reaction Mechanism
Chemical Structure:

SCO (Cyclooctyne): Provides a reactive group for copper-free click chemistry.

PEG3 (Triethylene glycol): A short, hydrophilic spacer that can improve solubility and reduce

steric hindrance.

NHS (N-hydroxysuccinimide) Ester: Reacts with primary amines (e.g., the side chain of

lysine residues or the N-terminus of a protein) to form a stable amide bond.

Reaction Mechanism:

The labeling process occurs in two main steps. The first is the reaction of the NHS ester with a

primary amine on the protein. This reaction is a nucleophilic acyl substitution. The optimal pH

for this reaction is typically between 7.2 and 8.5. At a lower pH, the primary amines are

protonated and less reactive, while at a higher pH, the NHS ester is prone to hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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